Cas no 2171812-48-7 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171812-48-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5998699
• PubChem ID: 165809029
• Update Time: 2025-05-22

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2171812-48-7
• EN300-1515549
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-28(18(3)14-25(30)31)24(29)13-17(2)15-27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： KEFTVZUWHBKPSZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171812-48-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171812-48-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its applications due to its unique properties, such as its role as a protecting group in solid-phase peptide synthesis (SPPS). The compound's Fmoc (9-fluorenylmethoxycarbonyl) moiety is particularly noteworthy, as it offers stability under basic conditions and can be cleaved under mild acidic conditions, making it indispensable in modern peptide chemistry.

The growing demand for peptide-based therapeutics has propelled the relevance of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid. With the rise of personalized medicine and bioconjugation techniques, this compound is often searched alongside terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "SPPS optimization". Its CAS No. 2171812-48-7 is frequently referenced in patent literature and academic journals, highlighting its importance in the synthesis of complex biomolecules. Moreover, the compound's compatibility with automated peptide synthesizers has made it a staple in high-throughput drug discovery pipelines.

One of the most discussed topics in recent years is the role of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid in the development of targeted drug delivery systems. Its ability to incorporate into peptide backbones while maintaining bioactivity aligns with the industry's shift toward precision medicine. Searches for "Fmoc-amino acid derivatives" and "peptide modifications for drug delivery" often lead to discussions about this compound. Additionally, its stability and solubility profiles make it a preferred choice for researchers working on biocompatible materials and hydrogel formulations, which are critical in tissue engineering and regenerative medicine.

From a synthetic chemistry perspective, the compound's N-ethyl and 3-methylbutanamido side chains contribute to its versatility. These functional groups enable selective modifications, allowing chemists to tailor the molecule for specific applications. The Fmoc group itself is a hot topic in online forums and research communities, with frequent queries about "Fmoc deprotection methods" and "side reactions in Fmoc chemistry". Such discussions underscore the need for a deep understanding of this compound's behavior under various reaction conditions.

In conclusion, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171812-48-7) represents a cornerstone in peptide synthesis and biomedical research. Its relevance is further amplified by the increasing focus on bioconjugation, drug delivery, and material science. As the scientific community continues to explore its potential, this compound will undoubtedly remain a key player in advancing innovative therapeutic solutions.